Cas no 845616-12-8 (2-Bromo-5-cyanobenzoic acid)

• Product Name: 2-Bromo-5-cyanobenzoic acid
• CAS No: 845616-12-8
• MF: C₈H₄BrNO₂
• MW: 226.026861190796
• MDL: MFCD11847005
• CID: 706901
• PubChem ID: 53256761
• Update Time: 2024-10-26

2-Bromo-5-cyanobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-cyanobenzoic acid
• Benzoic acid, 2-bromo-5-cyano-
• 2-bromo-5-cyano-benzoic acid
• AK100860
• Benzoicacid, 2-bromo-5-cyano-
• 2-bromanyl-5-cyano-benzoic acid
• LFMSICZVBGWOIA-UHFFFAOYSA-N
• 2-BROMO-5-CYANOBENOZIC ACID
• FCH1406388
• CM12469
• OR400316
• 2-Bromo-5-cyanobenzoic acid, AldrichCPR
• AX8241773
• X8037
• ST24022068
• A840847
• 2-Bromo-5-cyanobenzoic acid (ACI)
• 845616-12-8
• CL9198
• DTXSID20693211
• AKOS016001742
• DS-3637
• 2-Bromo-5-cyanobenzoicacid
• SY110189
• SCHEMBL2336830
• Z1269112120
• MFCD11847005
• CS-W019084
• VIB61612
• EN300-175695

• MDL： MFCD11847005
• Inchi： 1S/C8H4BrNO2/c9-7-2-1-5(4-10)3-6(7)8(11)12/h1-3H,(H,11,12)
• InChI Key： LFMSICZVBGWOIA-UHFFFAOYSA-N
• SMILES： N#CC1C=C(C(O)=O)C(Br)=CC=1

Computed Properties

• Exact Mass: 224.943
• Monoisotopic Mass: 224.943
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 61.1

Experimental Properties

• Density: 1.822
• Boiling Point: 351.982 °C at 760 mmHg
• Flash Point: 166.673 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives